Cas no 1856768-86-9 (2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione)

• Product Name: 2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione
• CAS No: 1856768-86-9
• MF: C₇H₁₂N₄O₂S
• MW: 216.260779380798
• CID: 5738111
• PubChem ID: 131217489
• Update Time: 2025-06-11

2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-((3-Amino-1H-1,2,4-triazol-1-yl)methyl)tetrahydrothiophene 1,1-dioxide
• EN300-1111808
• 2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione
• 1856768-86-9
• 1H-1,2,4-Triazol-3-amine, 1-[(tetrahydro-1,1-dioxido-2-thienyl)methyl]-

• Inchi： 1S/C7H12N4O2S/c8-7-9-5-11(10-7)4-6-2-1-3-14(6,12)13/h5-6H,1-4H2,(H2,8,10)
• InChI Key： FNIZJDXVQFBSRL-UHFFFAOYSA-N
• SMILES： S1(CCCC1CN1C=NC(N)=N1)(=O)=O

Computed Properties

• Exact Mass: 216.06809681g/mol
• Monoisotopic Mass: 216.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 99.2Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 557.1±42.0 °C(Predicted)
• pka: 4.04±0.12(Predicted)

Additional information on 2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione

Professional Introduction to Compound with CAS No. 1856768-86-9 and Product Name: 2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione

The compound with the CAS number 1856768-86-9 and the product name 2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular framework of this compound incorporates a thiolane core, which is a sulfur-containing heterocycle, combined with an amino-substituted 1H-1,2,4-triazole moiety. Such structural motifs are of particular interest in medicinal chemistry due to their ability to modulate biological pathways and interact with target proteins.

The thiolane ring is known for its stability and flexibility, making it an excellent scaffold for designing molecules that can navigate complex biological environments. The presence of a sulfur atom in the ring enhances the compound's ability to form hydrogen bonds and metal chelation complexes, which are crucial for drug-target interactions. Furthermore, the amino-substituted 1H-1,2,4-triazole component introduces a polar and charged region that can interact with biological targets such as enzymes and receptors. This dual functionality makes the compound a promising candidate for further investigation in therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The triazole ring is particularly notable for its role in various bioactive molecules, including antifungal agents, antiviral drugs, and anticancer agents. The incorporation of a triazole moiety into the thiolane scaffold in this compound not only enhances its structural complexity but also opens up new possibilities for its biological activity. Researchers have been exploring how modifications on the triazole ring can influence the pharmacokinetic properties of the molecule, leading to improved drug efficacy and reduced side effects.

In terms of synthetic chemistry, the preparation of this compound involves sophisticated organic transformations that highlight the expertise required in medicinal chemistry. The synthesis typically involves the condensation of appropriate precursors under controlled conditions to form the thiolane core, followed by functionalization with the triazole group. Advanced techniques such as transition-metal-catalyzed coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies are critical for producing compounds that meet the stringent requirements of pharmaceutical research.

The biological activity of this compound has been a focus of recent research efforts. Preliminary studies have suggested that it may exhibit inhibitory effects on certain enzymes and receptors relevant to various diseases. For instance, researchers have investigated its potential as an inhibitor of enzymes involved in cancer cell proliferation and inflammation pathways. The unique combination of structural features in this compound allows it to interact with multiple targets simultaneously, which is often a desirable characteristic in drug design.

One of the most exciting aspects of this compound is its potential for further derivatization to enhance its therapeutic profile. By modifying various functional groups within its structure, researchers can fine-tune its biological activity and pharmacokinetic properties. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, where small changes in the molecular structure can lead to significant improvements in drug efficacy.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy before they can be used in clinical settings. This compound has undergone various preclinical studies to evaluate its potential as a therapeutic agent. These studies include assessments of its toxicity profile, pharmacokinetics, and interactions with biological targets. The results from these studies will provide valuable insights into how this compound can be developed into a viable drug candidate.

The role of computational chemistry has been instrumental in understanding the behavior of this compound at both molecular and cellular levels. Advanced computational methods such as molecular dynamics simulations and quantum mechanical calculations have been used to predict how this compound interacts with biological targets. These computational approaches complement experimental data by providing detailed insights into the mechanisms of action at an atomic level.

The future prospects for this compound are promising given its unique structural features and potential applications in drug development. Ongoing research aims to optimize its synthetic routes for scalability and cost-effectiveness while improving its pharmacological properties through further derivatization efforts. Collaborations between academic institutions and pharmaceutical companies are likely to play a crucial role in advancing this compound towards clinical development.

In conclusion,2-[(3-Amino-1H-1,2,4-triazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione (CAS No. 1856768-86-9) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a promising candidate for further investigation as a therapeutic agent with potential applications across multiple disease areas.